Cas no 911485-91-1 (8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid)

8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid structure
911485-91-1 structure
Product Name:8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid
CAS No:911485-91-1
MF:C9H7FO4
MW:198.147886514664
MDL:MFCD18806112
CID:996037
PubChem ID:59560653
Update Time:2025-04-20

8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-6-carboxylic acid, 8-fluoro-2,3-dihydro-
    • 8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid
    • 911485-91-1
    • SCHEMBL3072318
    • EN300-8641373
    • MDL: MFCD18806112
    • Inchi: 1S/C9H7FO4/c10-6-3-5(9(11)12)4-7-8(6)14-2-1-13-7/h3-4H,1-2H2,(H,11,12)
    • InChI Key: SXDITMUSAKFVPU-UHFFFAOYSA-N
    • SMILES: FC1=CC(C(=O)O)=CC2=C1OCCO2

Computed Properties

  • Exact Mass: 198.03283686g/mol
  • Monoisotopic Mass: 198.03283686g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.8Ų

8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid Pricemore >>

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